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  4. Ethyl 2-[[12-oxo-11-(2-phenylethyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]acetate
Ethyl 2-[[12-oxo-11-(2-phenylethyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]acetate Ethyl 2-[[12-oxo-11-(2-phenylethyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]acetate
Brand Name: Vulcanchem
CAS No.: 373615-08-8
VCID: VC0431250
InChI: InChI=1S/C21H22N2O3S2/c1-2-26-17(24)13-27-21-22-19-18(15-9-6-10-16(15)28-19)20(25)23(21)12-11-14-7-4-3-5-8-14/h3-5,7-8H,2,6,9-13H2,1H3
SMILES: CCOC(=O)CSC1=NC2=C(C3=C(S2)CCC3)C(=O)N1CCC4=CC=CC=C4
Molecular Formula: C21H22N2O3S2
Molecular Weight: 414.5g/mol

Ethyl 2-[[12-oxo-11-(2-phenylethyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]acetate

CAS No.: 373615-08-8

Main Products

VCID: VC0431250

Molecular Formula: C21H22N2O3S2

Molecular Weight: 414.5g/mol

Ethyl 2-[[12-oxo-11-(2-phenylethyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]acetate - 373615-08-8

CAS No. 373615-08-8
Product Name Ethyl 2-[[12-oxo-11-(2-phenylethyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]acetate
Molecular Formula C21H22N2O3S2
Molecular Weight 414.5g/mol
IUPAC Name ethyl 2-[[12-oxo-11-(2-phenylethyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]acetate
Standard InChI InChI=1S/C21H22N2O3S2/c1-2-26-17(24)13-27-21-22-19-18(15-9-6-10-16(15)28-19)20(25)23(21)12-11-14-7-4-3-5-8-14/h3-5,7-8H,2,6,9-13H2,1H3
Standard InChIKey CWWKBFGGHHAYPJ-UHFFFAOYSA-N
SMILES CCOC(=O)CSC1=NC2=C(C3=C(S2)CCC3)C(=O)N1CCC4=CC=CC=C4
Canonical SMILES CCOC(=O)CSC1=NC2=C(C3=C(S2)CCC3)C(=O)N1CCC4=CC=CC=C4
PubChem Compound 1213076
Last Modified Nov 11 2021
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